Cas no 203661-13-6 (3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester
• CAS No: 203661-13-6
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 1392337
• PubChem ID: 11458085
• Update Time: 2025-10-29

3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester
• methyl 5-amino-6-sulfanylidene-1H-pyridine-3-carboxylate
• methyl 5-amino-6-thioxo-1,6-dihydropyridine-3-carboxylate
• BCEKOKBOHOFINY-UHFFFAOYSA-N
• Methyl 5-amino-6-mercaptonicotinate
• DA-32364
• 203661-13-6
• 5-Amino-6-thioxo-1,6-dihydro-pyridine-3-carboxylic acid methyl ester
• DTXSID70466472
• SCHEMBL4276880

• Inchi： 1S/C7H8N2O2S/c1-11-7(10)4-2-5(8)6(12)9-3-4/h2-3H,8H2,1H3,(H,9,12)
• InChI Key： BCEKOKBOHOFINY-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(C(=O)OC)=CN1)N

Computed Properties

• Exact Mass: 184.03074
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 64.35

Additional information on 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester

Introduction to 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester (CAS No. 203661-13-6)

3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester, identified by its CAS number 203661-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its thioxo group and amino substituent, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester consists of a pyridine core modified with a carboxylic acid group at the third position, an amino group at the fifth position, and a thioxo group at the sixth position. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, which are crucial for its biological interactions. The methyl ester moiety at the carboxyl terminus enhances solubility and stability, making it more amenable for formulation and administration in various experimental settings.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key scaffolds in the design of novel pharmaceuticals. Studies have demonstrated that pyridine derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in critical metabolic pathways. The structural versatility of these compounds allows for fine-tuning of their pharmacological properties, enabling the development of drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic frameworks that exhibit potent biological activities. For instance, modifications at the thioxo group have been explored to enhance binding affinity to specific protein targets, while the amino group has been utilized for further derivatization into peptidomimetics or other bioactive entities.

Recent advancements in computational chemistry have also highlighted the significance of this compound in drug design. Molecular docking studies have revealed that 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester can interact with various enzymes and receptors with high specificity. These findings have prompted further investigation into its potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The compound’s ability to modulate key signaling pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

The synthesis of 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thioxo group is particularly challenging due to its sensitivity to oxidation and other environmental factors. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels under optimized conditions. These advancements have facilitated its use in large-scale production and industrial applications.

From a medicinal chemistry perspective, 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester serves as a versatile building block for designing novel therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, its compatibility with various functional groups makes it an excellent candidate for library screening programs aimed at identifying lead compounds for drug development.

The compound’s potential extends beyond traditional pharmaceutical applications. It has been explored in agrochemical research as a precursor for developing new pesticides and herbicides. The unique chemical properties of pyridine derivatives contribute to their effectiveness in disrupting pathogenic processes while maintaining environmental safety. This dual functionality makes 3-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-thioxo-, methyl ester a multifaceted compound with broad utility across multiple scientific disciplines.

In conclusion,3-Pyridinecarboxylic acid, 5-amino, 1, 6-dihydro, 6-thioxo, methyl ester (CAS No. 203661-13-6) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.